Cas no 2580102-48-1 (rac-(3R,6S)-6-cyclobutylpiperidine-3-carboxylic acid)

• Product Name: rac-(3R,6S)-6-cyclobutylpiperidine-3-carboxylic acid
• CAS No: 2580102-48-1
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5657741
• PubChem ID: 165893240
• Update Time: 2025-06-22

rac-(3R,6S)-6-cyclobutylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27725727
• 2580102-48-1
• rac-(3R,6S)-6-cyclobutylpiperidine-3-carboxylic acid

• Inchi： 1S/C10H17NO2/c12-10(13)8-4-5-9(11-6-8)7-2-1-3-7/h7-9,11H,1-6H2,(H,12,13)/t8-,9+/m1/s1
• InChI Key： XHPTYPXGSYHAEG-BDAKNGLRSA-N
• SMILES： OC([C@H]1CN[C@@H](CC1)C1CCC1)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 49.3Ų

Additional information on rac-(3R,6S)-6-cyclobutylpiperidine-3-carboxylic acid

Comprehensive Overview of rac-(3R,6S)-6-cyclobutylpiperidine-3-carboxylic acid (CAS No. 2580102-48-1)

The compound rac-(3R,6S)-6-cyclobutylpiperidine-3-carboxylic acid (CAS No. 2580102-48-1) is a chiral piperidine derivative that has garnered significant attention in pharmaceutical and synthetic chemistry research. Its unique structural features, including a cyclobutyl substituent and a carboxylic acid functional group, make it a versatile intermediate for drug discovery and development. This article delves into its properties, applications, and relevance in modern scientific research, addressing common queries such as "What is rac-(3R,6S)-6-cyclobutylpiperidine-3-carboxylic acid used for?" and "How is CAS No. 2580102-48-1 synthesized?".

In recent years, the demand for chiral building blocks like rac-(3R,6S)-6-cyclobutylpiperidine-3-carboxylic acid has surged due to their critical role in designing enantioselective drugs. Researchers are particularly interested in its potential as a precursor for central nervous system (CNS) therapeutics and GPCR-targeted compounds. The cyclobutyl ring, known for its conformational rigidity, enhances binding affinity to biological targets, while the carboxylic acid moiety offers opportunities for further derivatization. This aligns with trending topics such as "chiral drug synthesis" and "small molecule modulators," which dominate academic and industrial discussions.

The synthesis of rac-(3R,6S)-6-cyclobutylpiperidine-3-carboxylic acid typically involves multi-step organic transformations, including asymmetric hydrogenation and ring-closing metathesis. Advanced techniques like HPLC chiral separation are often employed to resolve the racemic mixture into its enantiopure forms. Such methodologies are frequently searched under terms like "chiral resolution techniques" and "piperidine derivatives synthesis," reflecting the compound's technical complexity and industrial relevance.

From a pharmacological perspective, rac-(3R,6S)-6-cyclobutylpiperidine-3-carboxylic acid exhibits promising bioavailability and metabolic stability, making it a candidate for prodrug development. Its applications extend to peptide mimetics and enzyme inhibitors, areas that are currently under intense exploration for treating chronic diseases. These attributes resonate with popular search queries like "piperidine-based drugs" and "carboxylic acid derivatives in medicine," highlighting its interdisciplinary appeal.

In conclusion, rac-(3R,6S)-6-cyclobutylpiperidine-3-carboxylic acid (CAS No. 2580102-48-1) represents a pivotal scaffold in modern medicinal chemistry. Its structural uniqueness, synthetic adaptability, and therapeutic potential position it at the forefront of innovations in drug design and biomolecular engineering. As research continues to unravel its full capabilities, this compound is poised to play a transformative role in addressing unmet medical needs.